Cas no 76429-74-8 (2-bromo-1-(3-bromopropoxy)-4-methoxybenzene)

2-bromo-1-(3-bromopropoxy)-4-methoxybenzene structure
76429-74-8 structure
Product Name:2-bromo-1-(3-bromopropoxy)-4-methoxybenzene
CAS No:76429-74-8
MF:C10H12Br2O2
MW:324.009081840515
CID:982651
PubChem ID:334084
Update Time:2025-04-20

2-bromo-1-(3-bromopropoxy)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-(3-bromopropoxy)-4-methoxybenzene
    • AC1L7EN1
    • NSC338418
    • NSC-338418
    • 76429-74-8
    • DTXSID20318992
    • Inchi: 1S/C10H12Br2O2/c1-13-8-3-4-10(9(12)7-8)14-6-2-5-11/h3-4,7H,2,5-6H2,1H3
    • InChI Key: UYGHFQDXVOHZPH-UHFFFAOYSA-N
    • SMILES: BrCCCOC1C=CC(=CC=1Br)OC

Computed Properties

  • Exact Mass: 321.92036
  • Monoisotopic Mass: 321.92040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
  • LogP: 3.62150
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